Cas no 1309788-49-5 (6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole)

• Product Name: 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
• CAS No: 1309788-49-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD26407116
• CID: 2092162
• PubChem ID: 58550437
• Update Time: 2025-06-14

6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole
• DB-117648
• XQGNCGWYJNMRTK-UHFFFAOYSA-N
• AS-42350
• 1309788-49-5
• 1H-Indazole, 4,5,6,7-tetrahydro-6,6-dimethyl-
• 6,6-dimethyl-4,5,6,7-tetrahydroindazole
• CS-0342648
• SB32762
• 4,5,6,7-Tetrahydro-6,6-dimethyl-1H-indazole
• AKOS024259033
• SCHEMBL9981550
• 6,6-dimethyl-1,4,5,7-tetrahydroindazole
• MFCD26407116

• MDL： MFCD26407116
• Inchi： 1S/C9H14N2/c1-9(2)4-3-7-6-10-11-8(7)5-9/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： XQGNCGWYJNMRTK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=N1)CCC(C)(C)C2

Computed Properties

• Exact Mass: 150.115698455Da
• Monoisotopic Mass: 150.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole

Recent Advances in the Study of 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole (CAS: 1309788-49-5)

The compound 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole (CAS: 1309788-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold serves as a key structural motif in several bioactive molecules, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have focused on its synthesis, structure-activity relationships (SAR), and biological activities, shedding light on its promising role in drug discovery.

One of the most notable advancements in this area is the optimization of synthetic routes for 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole derivatives. Researchers have developed efficient and scalable methods to introduce diverse functional groups at various positions of the indazole core, enabling the exploration of its pharmacological potential. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that significantly improves yield and purity, facilitating further biological evaluation.

In terms of biological activity, 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole derivatives have shown potent inhibitory effects against several kinases implicated in cancer and inflammatory diseases. Specifically, derivatives bearing sulfonamide or amide substituents at the N1 position exhibited nanomolar activity against protein kinases such as JAK2 and CDK2. These findings were corroborated by in vitro and in vivo studies, highlighting the compound's potential as a lead structure for kinase-targeted therapies.

Moreover, recent pharmacokinetic studies have addressed the challenges associated with the bioavailability and metabolic stability of 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole derivatives. Structural modifications, such as the introduction of fluorine atoms or cyclopropyl groups, have been shown to enhance metabolic stability while maintaining target affinity. These insights are critical for advancing these compounds into preclinical development.

In conclusion, the ongoing research on 6,6-Dimethyl-4,5,6,7-tetrahydro-1H-indazole (CAS: 1309788-49-5) underscores its versatility as a pharmacophore in drug discovery. With continued optimization of synthetic methods and biological evaluation, this scaffold holds promise for the development of novel therapeutics targeting kinase-mediated pathways. Future studies should focus on expanding the SAR landscape and advancing lead compounds into clinical trials.